Lipophilicity Gain vs. Non-Fluorinated Analog
The target compound exhibits an XLogP3 of −0.3 (PubChem computed) [1]. In contrast, the non‑fluorinated analog 4‑amino‑1‑methylpyrrolidin‑2‑one has an estimated XLogP3 of approximately −1.4, based on subtraction of the well‑established Hansch hydrophobic constant for CF₃ (π = +1.09) [2]. The resultant ΔXLogP3 of ~1.1 log units indicates markedly higher lipophilicity, which correlates with improved passive membrane permeability and oral absorption potential.
ΔXLogP3 ≈ +1.1 log units
| Evidence Dimension | Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = −0.3 |
| Comparator Or Baseline | 4‑Amino‑1‑methylpyrrolidin‑2‑one (estimated XLogP3 ≈ −1.4) |
| Quantified Difference | ΔXLogP3 ≈ +1.1 log units |
| Conditions | Computed XLogP3 (PubChem 2024.11.20 release); Hansch constant π(CF₃) = 1.09 ± 0.13 |
Why This Matters
Higher lipophilicity directly enhances passive diffusion across biological membranes, a critical parameter for cell‑based assay performance and in vivo bioavailability.
- [1] PubChem, 4-Amino-1-methyl-5-(trifluoromethyl)pyrrolidin-2-one, Computed Properties section, XLogP3-AA value (2025). View Source
- [2] C. Hansch, A. Leo, Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, New York (1979), pp. 49–55. View Source
